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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Mecoprop-d6, a deuterated

internal standard critical for the accurate quantification of the herbicide Mecoprop in various

matrices. This document outlines commercial sources, key specifications, and a detailed

experimental protocol for its use in isotope dilution mass spectrometry.

Introduction to Mecoprop-d6
Mecoprop-d6 is a stable isotope-labeled form of Mecoprop, a widely used phenoxy herbicide.

In analytical chemistry, particularly for environmental and food safety testing, deuterated

standards like Mecoprop-d6 are indispensable for the isotope dilution method. This technique

offers high accuracy and precision by correcting for matrix effects and variations in sample

preparation and instrument response. Mecoprop-d6, with the CAS Number 1705649-54-2, has

a molecular formula of C₁₀H₅D₆ClO₃ and a molecular weight of approximately 220.68 g/mol .

Commercial Suppliers and Specifications
Several chemical suppliers provide Mecoprop-d6, typically as an analytical standard. While

specific quantitative data such as chemical purity and isotopic enrichment are lot-dependent

and detailed in the Certificate of Analysis (CoA) provided by the supplier, the following table

summarizes the key information for prominent commercial sources. Researchers are advised

to consult the supplier's CoA for precise specifications.
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Supplier
Product
Name/Grade

CAS Number
Molecular
Formula

Notes

Sigma-Aldrich

Mecoprop-(4-

chloro-2-

methylphenoxy-

d6)

PESTANAL®,

analytical

standard

1705649-54-2 C₁₀D₆H₅ClO₃

Sold as a neat

solid. Purity is

typically high,

suitable for use

as a reference

material. Isotopic

enrichment is not

specified without

a CoA but is

expected to be

high for an

analytical

standard.

Pharmaffiliates Mecoprop-d6 1705649-54-2 C₁₀H₅D₆ClO₃

Offered as a

stable isotope-

labeled

compound for

research

purposes.[1]

Available as a

solid, with

storage

recommended at

2-8°C.[1]

CymitQuimica Mecoprop-d6 1705649-54-2 C₁₀H₅D₆ClO₃

Marketed under

the TRC brand,

this product is

intended for

laboratory use as

a labeled

Mecoprop.[2]
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Experimental Protocol: Quantification of Mecoprop
in Water Samples by Isotope Dilution LC-MS/MS
This section provides a detailed methodology for the determination of Mecoprop in water

samples using Mecoprop-d6 as an internal standard. This protocol is a composite based on

established methods for phenoxy herbicide analysis.[3][4]

Materials and Reagents
Mecoprop analytical standard

Mecoprop-d6 internal standard

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Reagent water (Type I)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Standard laboratory glassware and equipment

Preparation of Standards
Stock Solutions (100 µg/mL): Accurately weigh and dissolve Mecoprop and Mecoprop-d6 in

methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Mecoprop stock solution with a suitable solvent (e.g., 90:10 water:acetonitrile).

Internal Standard Spiking Solution: Prepare a working solution of Mecoprop-d6 at a

concentration appropriate for spiking all samples and calibration standards.

Sample Preparation and Extraction
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Sample Collection: Collect water samples in clean, appropriate containers.

Fortification: To a known volume of the water sample (e.g., 100 mL), add a precise volume of

the Mecoprop-d6 internal standard spiking solution.

Acidification: Acidify the sample to a pH of approximately 2-3 with formic acid to ensure

Mecoprop is in its protonated form.

Solid Phase Extraction (SPE):

Condition the SPE cartridge with methanol followed by reagent water.

Load the acidified sample onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the analyte and internal standard with a suitable solvent, such as acetonitrile.

Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization: Electrospray Ionization (ESI), negative mode.
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Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transitions for

both Mecoprop and Mecoprop-d6. The specific transitions should be optimized on the

instrument.

Data Analysis and Quantification
Create a calibration curve by plotting the ratio of the peak area of Mecoprop to the peak area

of Mecoprop-d6 against the concentration of the Mecoprop calibration standards.

Determine the concentration of Mecoprop in the samples by using the peak area ratio from

the sample and the calibration curve.

Logical Workflow for Mecoprop Analysis
The following diagram illustrates the general workflow for the quantification of Mecoprop in an

environmental sample using Mecoprop-d6 as an internal standard.
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Sourcing & Preparation

Sample Preparation
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Prepare Stock & Working Solutions

Spike with Mecoprop-d6
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LC-MS/MS Analysis
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Quantification using Isotope Dilution
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Caption: Workflow for Mecoprop quantification using a deuterated internal standard.
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Signaling Pathway for Accurate Quantification
The underlying principle of using Mecoprop-d6 relies on the logical pathway of isotope dilution,

which ensures accurate quantification by accounting for analyte loss during sample processing.

Initial Sample State

Sample Processing

Detection & Calculation

Native Mecoprop
(Unknown Amount)

Extraction & Cleanup

Mecoprop-d6
(Known Amount Added)

Analyte & Standard Loss (Proportional)

Mass Spectrometry Detection

Measure Peak Area Ratio
(Mecoprop / Mecoprop-d6)

Calculate Original Analyte Amount
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Caption: Logical pathway of the isotope dilution method for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

